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Compound of Interest

Compound Name: 2-methoxy-6-methylnicotinonitrile

Cat. No.: B1352284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-methoxy-6-
methylnicotinonitrile, a substituted pyridine derivative. Due to the limited publicly available
data on the specific biological activities of this compound, this guide focuses on its synthesis,
and physicochemical properties, and provides a broader context of the known biological
activities of the nicotinonitrile and methoxypyridine chemical classes.

Chemical and Physical Properties

2-Methoxy-6-methylnicotinonitrile, with the CAS number 72918-03-7, is a nitrile-substituted
methoxypyridine. Its fundamental properties are summarized below.
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Property Value Source
Molecular Formula CsHsN20 ChemScene[1]
Molecular Weight 148.16 g/mol ChemScene[1]
2-methoxy-6-methylpyridine-3-
IUPAC Name o PubChem
carbonitrile
2-Methoxy-6-methyl-3-
Synonyms o o ChemScene[1]
pyridinecarbonitrile
Appearance Solid N/A
_ _ HETEROCYCLES, Vol. 36,
Melting Point 82-83 °C
No. 4, 1993[2]
Purity =298% ChemScene[1]

Computed Physicochemical Properties

Computational models provide further insight into the characteristics of 2-methoxy-6-

methylnicotinonitrile.

Descriptor Value Source
Topological Polar Surface Area

45.91 A2 ChemScenel[1]
(TPSA)
LogP 1.2703 ChemScene[1]
Hydrogen Bond Acceptors 3 ChemScenel[1]
Hydrogen Bond Donors 0 ChemScene[1]
Rotatable Bonds 1 ChemScene([1]

Synthesis of 2-Methoxy-6-methylnicotinonitrile

A one-step synthesis for 2-methoxypyridine-3-carbonitriles, including 2-methoxy-6-

methylnicotinonitrile, has been reported. The method involves the condensation of an
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appropriate enone with propanedinitrile in a methanol-sodium methoxide system.[2]

Experimental Protocol

Materials:

Appropriate a,3-unsaturated ketone (enal or enone)
Propanedinitrile (Malononitrile)

Sodium metal

Methanol (MeOH)

Dichloromethane (CH2Cl2)

Magnesium sulfate (MgSOa)

Procedure:[2]

A solution of sodium methoxide is freshly prepared by dissolving sodium (0.1 mol) in
methanol (70 ml) at 5°C.

Propanedinitrile (5.3 g, 0.08 mol) dissolved in 70 ml of methanol is added to the sodium
methoxide solution.

The mixture is stirred for 5 minutes.

The corresponding a,3-unsaturated carbonyl compound (0.1 mol) dissolved in 150 ml of
methanol is added dropwise over 2 hours.

The reaction mixture is then refluxed for 90 minutes.
The solvent is removed in vacuo.

The resulting oil is dissolved in 250 ml of water and extracted with dichloromethane (10 x 50
ml).

The combined organic layers are dried over magnesium sulfate.
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e The solvent is removed to yield the crude product, which can be further purified by column
chromatography.

For the synthesis of 2-methoxy-6-methylpyridine-3-carbonitrile, a yield of 15% has been
reported using this general procedure.[2]

Synthesis Workflow

Reaction Workup & Purification

jon & Cyclization Reflux 90 miny,| o ent Evaporation ‘—»{ Aqueous Workup & Extraction ‘ —> Column Chromatography 2-Methoxy-6-methylnicotinonitrile
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Caption: One-pot synthesis of 2-methoxy-6-methylnicotinonitrile.

Biological Activity Context

While there is no specific biological activity reported for 2-methoxy-6-methylnicotinonitrile in
the public domain, the nicotinonitrile (3-cyanopyridine) scaffold is a well-established
pharmacophore in medicinal chemistry.[3][4]

Nicotinonitrile Derivatives

Nicotinonitrile derivatives have been shown to possess a wide range of biological activities,
including:
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e Anticancer Agents: Several nicotinonitrile-based compounds have been investigated as
inhibitors of various kinases involved in cancer progression.[3][4]

 Antiviral and Antimicrobial Agents: The pyridine nucleus is present in numerous compounds
with demonstrated antimicrobial and antiviral properties.[5][6]

o Cardiovascular Agents: Some marketed drugs containing the nicotinonitrile core, such as
milrinone and olprinone, are used for their cardiovascular effects.[3][4]

The diverse pharmacological profiles of nicotinonitrile derivatives suggest that 2-methoxy-6-
methylnicotinonitrile could be a valuable building block for the synthesis of novel bioactive
molecules.

Logical Relationship of Nicotinonitrile Scaffold to
Biological Activity
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Caption: Nicotinonitrile as a versatile scaffold in drug discovery.
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Conclusion

2-Methoxy-6-methylnicotinonitrile is a readily synthesizable substituted pyridine derivative.
While direct biological data for this specific compound is not currently available, its chemical
structure, based on the pharmacologically significant nicotinonitrile core, makes it an interesting
candidate for further investigation in drug discovery and medicinal chemistry programs. The
experimental protocol for its synthesis is straightforward, allowing for its preparation and
subsequent biological screening. Researchers are encouraged to explore the potential of this
and related compounds in various therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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